![molecular formula C15H15IN2O B7471171 N-[2-(dimethylamino)phenyl]-3-iodobenzamide](/img/structure/B7471171.png)
N-[2-(dimethylamino)phenyl]-3-iodobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(dimethylamino)phenyl]-3-iodobenzamide, also known as DIBA, is a chemical compound that has gained attention in scientific research due to its potential as a tool for studying protein trafficking and degradation pathways. The synthesis method of DIBA involves several steps, including the reaction of 3-iodobenzoic acid with thionyl chloride followed by the reaction with N,N-dimethylaniline. This results in the formation of the intermediate N-[2-(dimethylamino)phenyl]-3-iodobenzamide, which can then be purified and used for further research.
Mechanism of Action
N-[2-(dimethylamino)phenyl]-3-iodobenzamide acts as an inhibitor of the E3 ubiquitin ligase CHIP, which is involved in the degradation of misfolded and damaged proteins. By inhibiting this function, N-[2-(dimethylamino)phenyl]-3-iodobenzamide leads to an accumulation of these proteins and can be used to study their degradation pathways. N-[2-(dimethylamino)phenyl]-3-iodobenzamide has also been shown to affect the trafficking of the CFTR protein, although the exact mechanism of this effect is not yet fully understood.
Biochemical and Physiological Effects:
N-[2-(dimethylamino)phenyl]-3-iodobenzamide has been shown to affect the degradation pathways of misfolded and damaged proteins, leading to their accumulation. It has also been shown to affect the trafficking of the CFTR protein. However, there is currently limited information available on the biochemical and physiological effects of N-[2-(dimethylamino)phenyl]-3-iodobenzamide beyond its use as a research tool.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(dimethylamino)phenyl]-3-iodobenzamide in lab experiments is its specificity for inhibiting the function of the E3 ubiquitin ligase CHIP. This allows for the selective inhibition of this pathway without affecting other cellular processes. However, one limitation is that N-[2-(dimethylamino)phenyl]-3-iodobenzamide is not a natural compound and may have off-target effects that are not yet fully understood.
Future Directions
There are several potential future directions for research involving N-[2-(dimethylamino)phenyl]-3-iodobenzamide. One area of interest is in studying the degradation pathways of misfolded and damaged proteins, which could have implications for the treatment of protein misfolding disorders such as Alzheimer's and Parkinson's disease. Another area of interest is in studying the trafficking of the CFTR protein, which could have implications for the treatment of cystic fibrosis. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[2-(dimethylamino)phenyl]-3-iodobenzamide and its potential as a research tool.
Synthesis Methods
The synthesis of N-[2-(dimethylamino)phenyl]-3-iodobenzamide involves the reaction of 3-iodobenzoic acid with thionyl chloride, which results in the formation of 3-iodobenzoyl chloride. This is then reacted with N,N-dimethylaniline to form the intermediate N-[2-(dimethylamino)phenyl]-3-iodobenzamide. The product can be purified using column chromatography or recrystallization methods.
Scientific Research Applications
N-[2-(dimethylamino)phenyl]-3-iodobenzamide has been used in scientific research as a tool for studying protein trafficking and degradation pathways. It has been shown to inhibit the function of the E3 ubiquitin ligase CHIP, which is involved in the degradation of misfolded and damaged proteins. This inhibition leads to an accumulation of these proteins and can be used to study their degradation pathways. N-[2-(dimethylamino)phenyl]-3-iodobenzamide has also been used to study the trafficking of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is involved in the transport of chloride ions across cell membranes.
properties
IUPAC Name |
N-[2-(dimethylamino)phenyl]-3-iodobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15IN2O/c1-18(2)14-9-4-3-8-13(14)17-15(19)11-6-5-7-12(16)10-11/h3-10H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGDUTWPBYHOUBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC=C1NC(=O)C2=CC(=CC=C2)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylamino)phenyl]-3-iodobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.